Cas no 924-45-8 (Propanethioic acid, O-ethyl ester)

• Product Name: Propanethioic acid, O-ethyl ester
• CAS No: 924-45-8
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 753219
• PubChem ID: 12284386
• Update Time: 2025-04-19

Propanethioic acid, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, O-ethyl ester
• ETHYL THIOPROPIONATE
• O-Ethyl propanethioate
• ethyl thionpropionate
• I09-0186
• O-ethyl thiopropionate
• Thionpropionsaeure-aethylester
• thiopropionic acid O-ethyl ester
• Thiopropionsaeure-O-aethylester
• ethyl methylthioacetate
• FT-0656466
• DTXSID00484341
• AKOS006288001
• 924-45-8
• SCHEMBL1360454
• XJDQUPFWVIUWNZ-UHFFFAOYSA-N
• propanethioic acid O-ethyl ester
• A844238
• Q67879880
• ethyl-2-methylthioacetate

• Inchi： 1S/C5H10OS/c1-3-5(7)6-4-2/h3-4H2,1-2H3
• InChI Key： XJDQUPFWVIUWNZ-UHFFFAOYSA-N
• SMILES： S=C(CC)OCC

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.32000
• LogP: 1.76030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters